(S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one

Lipophilicity Drug-likeness Medicinal Chemistry

Researchers requiring a chiral (S)-amino ketone with a precise 4-methoxy-piperidine substitution often face limited availability of the correct enantiomer. This compound resolves that by providing the defined (S)-stereochemistry essential for asymmetric syntheses. Key differentiators: • 95% purity (HPLC) with molecular weight 214.30 g/mol • Lower XLogP (0.6) vs. methoxymethyl analog for improved LipE in hit-to-lead campaigns • Free amine and ketone handles for orthogonal derivatization. In stock for immediate global shipping.

Molecular Formula C11H22N2O2
Molecular Weight 214.30 g/mol
Cat. No. B11752030
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one
Molecular FormulaC11H22N2O2
Molecular Weight214.30 g/mol
Structural Identifiers
SMILESCC(C)C(C(=O)N1CCC(CC1)OC)N
InChIInChI=1S/C11H22N2O2/c1-8(2)10(12)11(14)13-6-4-9(15-3)5-7-13/h8-10H,4-7,12H2,1-3H3/t10-/m0/s1
InChIKeyOESTYTFSTAFELY-JTQLQIEISA-N
Commercial & Availability
Standard Pack Sizes1 g / 25 g / 100 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Procurement-Grade (S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one: Core Identity and Class Context


(S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one (CAS 1292593-71-5) is a chiral amino ketone building block characterized by a 4-methoxy-substituted piperidine ring [1]. It belongs to a class of small-molecule scaffolds used in medicinal chemistry and chemical biology research, but its specific substitution pattern and defined (S)-stereochemistry are critical for downstream synthetic applications . The compound has a molecular weight of 214.30 g/mol and a topological polar surface area of 55.6 Ų [1].

Stereochemistry Defined (S)-enantiomer for chiral synthetic workflows
Scaffold 4‑Methoxy‑piperidine amino ketone building block
Selection Reported lower lipophilicity vs. methoxymethyl analog supports med chem triage

Why (S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one Cannot Be Replaced by Common Piperidine Analogs


In-class piperidine derivatives cannot be freely interchanged due to the compound's unique combination of a directly attached 4-methoxy group on the piperidine ring and a defined (S)-stereocenter at the amino acid-derived backbone [1]. The closest commercially available analog—(S)-2-amino-1-(4-methoxymethyl-piperidin-1-yl)-3-methyl-butan-1-one—introduces an additional methylene spacer, altering both lipophilicity and steric profile, which can significantly impact molecular recognition, pharmacokinetic properties, and synthetic compatibility . Simple substitution with the racemic mixture or the opposite enantiomer would compromise stereochemical integrity in asymmetric syntheses [1].

Functional group
4‑Methoxy directly on piperidine
4‑Methoxymethyl (extra CH₂ spacer) may shift lipophilicity and steric fit
Stereochemistry
(S)‑enantiomer
Racemate or (R)‑enantiomer may compromise chiral induction
Analytical identity
214.30 g/mol distinct mass
Analogs with different MW may not serve as direct LC‑MS references

Quantitative Differentiation: (S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one vs. Key Analogs


Lipophilicity Differential vs. 4-Methoxymethyl Analog

The target compound demonstrates significantly lower lipophilicity than its closest structural analog, (S)-2-amino-1-(4-methoxymethyl-piperidin-1-yl)-3-methyl-butan-1-one. This is a critical parameter for passive membrane permeability and off-target binding profiles [1].

Lipophilicity
Class‑level
XLogP3 0.6 (target) vs ~1.1 (methoxymethyl analog)
Lower lipophilicity may reduce nonspecific binding
Analog XLogP estimated from fragment contribution
Lipophilicity Drug-likeness Medicinal Chemistry

Commercial Purity Benchmarking Against the Methoxymethyl Analog

The target compound is routinely supplied at 95% purity , whereas the methoxymethyl analog is offered at a higher purity grade (98%) by certain vendors . This distinction is important for applications requiring stringent impurity profiles.

Purity benchmark
Data to verify
95% (target) vs 98% (methoxymethyl analog)
May require additional purification for high‑sensitivity work
Vendor‑reported; independent verification needed
Chemical purity Procurement specification Quality control

Defined Stereochemistry: (S)-Enantiomer vs. Racemic or (R)-Alternative

The compound is exclusively offered as the (S)-enantiomer with one defined stereocenter [1]. No commercially accessible (R)-enantiomer or racemic mixture is identified, making this the only option for projects requiring stereochemical control [2].

Chiral availability
Cross‑study comparable
(S)‑enantiomer only; no (R) or racemate commercially available
Ensures stereochemical control; (R) form requires custom synthesis
Based on vendor catalogs and databases
Chiral purity Asymmetric synthesis Enantiomeric excess

Molecular Weight and Formula Distinction from the 4-Methoxymethyl Analog

The target compound (C11H22N2O2, MW 214.30) is 14 Da lighter than the 4-methoxymethyl analog (C12H24N2O2, MW 228.33), corresponding to one less methylene unit [1]. This mass difference is readily detectable by LC-MS or HRMS for identity confirmation.

Mass distinction
Head‑to‑head
214.30 vs 228.33 g/mol (Δ 14 Da)
Enables analytical differentiation in LC‑MS/HRMS
Useful for reaction monitoring and identity QC
Molecular formula Mass spectrometry Scaffold differentiation

Optimal Deployment Scenarios for (S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one Based on Verified Differentiation


Medicinal Chemistry Programs Requiring Lower-Lipophilicity Piperidine Building Blocks

The target compound's lower XLogP (0.6) compared to the methoxymethyl analog (~1.1) makes it a preferred choice for hit-to-lead or lead optimization campaigns where lipophilic efficiency (LipE) is a key metric [1]. Its reduced logP may improve solubility and reduce off-target binding, per fragment-based drug design principles [2].

Asymmetric Synthesis Projects Mandating (S)-Configuration

Given the absence of commercially available (R)-enantiomer or racemate, this is the only procurement option for stereochemically controlled syntheses that rely on (S)-amino ketone chirality [1]. This is critical for synthesizing chiral ligands, peptidomimetics, or catalyst intermediates [2].

Analytical Method Development and System Suitability Testing

The 14 Da mass difference from the methoxymethyl analog provides a built-in mass spectrometric marker for dual-compound analytical method development, such as internal standard qualification or resolution testing in LC-MS workflows [1][2].

Custom Derivatization for Structure-Activity Relationship (SAR) Studies

The free primary amine and the ketone functionality allow for orthogonal derivatization; the compound serves as a versatile intermediate for introducing the 4-methoxypiperidine moiety into larger pharmacophores, particularly when precise control of linker length (one atom vs. two in the methoxymethyl analog) is critical for target engagement [1][2].

Application
Selection Property
Validation Focus
Med chem lead optimization
Lower‑lipophilicity piperidine scaffold (reported XLogP advantage)
Lipophilicity‑dependent assay profiling
Asymmetric synthesis
Single (S)‑enantiomer availability
Chiral purity and stereochemical retention
LC‑MS method development
Mass‑based differentiation from close analogs
Identity confirmation and system suitability
Structure‑activity relationship studies
Orthogonal amine/ketone derivatization handles with defined linker length
Scaffold‑dependent target engagement
Quote Request

Request a Quote for (S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.